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Compound of Interest

Compound Name: 1,2,3-Propanetriol, diacetate

Cat. No.: B055344 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols and logistical plans for the handling and disposal

of 1,2,3-Propanetriol, diacetate (also known as Diacetin or Glycerine Diacetate). The

following step-by-step procedures are designed to ensure the safety of researchers, scientists,

and drug development professionals.

Hazard Assessment and Exposure Control
1,2,3-Propanetriol, diacetate may cause eye, skin, respiratory, and digestive tract irritation.[1]

[2] The toxicological properties of this chemical have not been fully investigated.[1][2]

Therefore, it is crucial to handle it with caution in a well-ventilated area.[1][2]

Occupational Exposure Limits
A review of safety data indicates that there are no established occupational exposure limits for

1,2,3-Propanetriol, diacetate by major regulatory bodies such as OSHA, ACGIH, or NIOSH.[2]

[3][4]
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Parameter Value Regulatory Body

Permissible Exposure Limit

(PEL)
Not Established OSHA

Threshold Limit Value (TLV) Not Established ACGIH

Recommended Exposure Limit

(REL)
Not Established NIOSH

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,2,3-Propanetriol,
diacetate to prevent direct contact and inhalation.

Protection Type Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Appropriate protective gloves

(Nitrile rubber is a

recommended starting point;

however, always consult the

manufacturer's specific

chemical resistance data). Lab

coat or other protective

clothing to prevent skin

exposure.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

working in an area with

inadequate ventilation or if

irritation is experienced.

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

[2]
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Operational Plan for Handling and Storage
Adherence to a strict operational workflow is critical for safety. The following diagram outlines

the necessary steps from preparation to disposal.
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Workflow for Handling 1,2,3-Propanetriol, Diacetate

Preparation

Handling

Spill & Emergency

Disposal & Cleanup

Review Safety Data Sheet

Ensure proper ventilation (fume hood)

Don Personal Protective Equipment (PPE)

Carefully measure and dispense the chemical

Keep container tightly closed when not in use

Place waste in a labeled, sealed container

Wash hands thoroughly after handling

In case of spill, absorb with inert material For eye/skin contact, flush with water for 15 mins

Dispose of waste according to institutional and local regulations

Click to download full resolution via product page

Safe handling workflow for 1,2,3-Propanetriol, diacetate.
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Step-by-Step Handling Protocol:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure that a chemical fume hood or other form of local exhaust ventilation is operational.

[2]

Put on all required PPE as detailed in the table above.

Handling:

Handle the chemical in a designated area, away from incompatible materials such as

strong oxidizing agents.

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Keep the container tightly closed when not in use to prevent absorption of moisture

(hygroscopic).[2]

Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly sealed.[1][2]

Emergency and Disposal Plan
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Seek medical aid.[1]
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Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not give

anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical aid.[1]

Spill Response:
Evacuate the area if necessary.

Ensure adequate ventilation.

Wearing appropriate PPE, clean up spills immediately.

Absorb the material with an inert substance, such as sand or vermiculite.

Place the absorbed material into a suitable, clean, dry, and closed container for disposal.[1]

[2]

Disposal Plan:
1,2,3-Propanetriol, diacetate is not typically classified as a hazardous waste. However,

disposal regulations can vary.

Waste Collection: Collect all waste material (spilled substance, contaminated absorbents) in

a clearly labeled, sealed, and appropriate container.

Consult Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for proper disposal procedures. Chemical waste

generators are responsible for ensuring complete and accurate classification and disposal.[3]

Empty Containers: Empty containers should be managed according to institutional

guidelines, which may include triple rinsing before disposal in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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